Cas no 171440-26-9 (Scrorodioside)
Scrorodioside structure
Product Name:Scrorodioside
CAS No:171440-26-9
MF:C32H40O16
MW:680.650411605835
CID:1359436
PubChem ID:23757227
Update Time:2024-03-01
Scrorodioside Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[3-O-acetyl-6-deoxy-2-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl(9CI)
- b-D-Glucopyranoside,6-[[3-O-acetyl-6-deoxy-2-O-(1-oxo-3-phenyl-2-propenyl)-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,[1aS-[1aa,1bb,2b,5ab,6b(E),6aa]]-
- Scorodioside
- b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[3-O-acetyl-6-deoxy-2-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]ox
- b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[3-O-acetyl-6-deoxy-2-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c
- β-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-6-[[3-O-acetyl-6-deoxy-2-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-α-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
- NCGC00169849-01
- 171440-26-9
- AKOS040735575
- NCGC00169849-02
- Scrorodioside
- BRD-K57332887-001-01-0
- NCGC00169849-02_C32H40O16_beta-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-6-[[3-O-acetyl-6-deoxy-2-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-alpha-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
- ACon1_002436
- MEGxp0_001382
-
- Inchi: 1S/C32H40O16/c1-14-21(37)26(43-15(2)35)27(45-19(36)9-8-16-6-4-3-5-7-16)31(42-14)46-25-17-10-11-41-29(20(17)32(13-34)28(25)48-32)47-30-24(40)23(39)22(38)18(12-33)44-30/h3-11,14,17-18,20-31,33-34,37-40H,12-13H2,1-2H3
- InChI Key: IBXDTZNDJHAVNK-UHFFFAOYSA-N
- SMILES: C12C(C3(C(C1OC1C(OC(C=CC4C=CC=CC=4)=O)C(OC(C)=O)C(O)C(C)O1)O3)CO)C(OC1C(O)C(O)C(O)C(CO)O1)OC=C2
Computed Properties
- Exact Mass: 680.232
- Monoisotopic Mass: 680.232
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 48
- Rotatable Bond Count: 12
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 16
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 233A^2
- XLogP3: -0.523
Scrorodioside Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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